Cas no 1369897-14-2 (2-Iodo-4-isopropyl-1-methoxybenzene)

• Product name: 2-Iodo-4-isopropyl-1-methoxybenzene
• CAS No: 1369897-14-2
• MF: C₁₀H₁₃IO
• MW: 276.114095449448
• CID: 4591702

2-Iodo-4-isopropyl-1-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-4-isopropyl-1-methoxybenzene

• Inchi： 1S/C10H13IO/c1-7(2)8-4-5-10(12-3)9(11)6-8/h4-7H,1-3H3
• InChI Key： RSFTWHHGZLISMJ-UHFFFAOYSA-N
• SMILES： C1(OC)=CC=C(C(C)C)C=C1I

Additional information on 2-Iodo-4-isopropyl-1-methoxybenzene

2-Iodo-4-isopropyl-1-methoxybenzene: A Comprehensive Overview

2-Iodo-4-isopropyl-1-methoxybenzene is a compound with the CAS number 1369897-14-2, and it belongs to the class of aromatic compounds. This compound is characterized by its unique structure, which includes an iodo group, an isopropyl group, and a methoxy group attached to a benzene ring. The presence of these substituents imparts distinct chemical and physical properties to the molecule, making it a subject of interest in various fields of chemistry, including organic synthesis, materials science, and pharmacology.

The benzene ring serves as the central framework of this compound, with the three substituents occupying specific positions. The iodo group is located at position 2, the isopropyl group at position 4, and the methoxy group at position 1. This arrangement not only influences the electronic properties of the molecule but also plays a crucial role in determining its reactivity and stability. Recent studies have highlighted the importance of such substituted benzene derivatives in drug discovery and material synthesis due to their versatile reactivity and potential for functionalization.

One of the key areas where 2-Iodo-4-isopropyl-1-methoxybenzene has gained attention is in organic synthesis. The iodo group is particularly valuable as it can act as a leaving group in nucleophilic substitution reactions. This property makes it an ideal precursor for synthesizing other aromatic compounds with diverse functionalities. For instance, researchers have utilized this compound to prepare biaryl structures, which are widely used in pharmaceuticals and agrochemicals. The isopropyl group adds bulk to the molecule, enhancing its lipophilicity, while the methoxy group introduces electron-donating effects, which can modulate the electronic environment of the benzene ring.

Recent advancements in catalytic methods have further expanded the utility of 2-Iodo-4-isopropyl-1-methoxybenzene. For example, transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling, have enabled efficient transformations of this compound into more complex structures. These reactions are not only environmentally friendly but also provide high yields and selectivity, making them attractive for industrial applications. The ability to precisely control the substitution pattern on the benzene ring has opened new avenues for designing molecules with tailored properties.

In addition to its synthetic applications, 2-Iodo-4-isopropyl-1-methoxybenzene has shown potential in materials science. Its unique combination of substituents makes it a candidate for use in organic electronics, where aromatic compounds with specific electronic properties are sought after for applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The isopropyl group contributes to molecular rigidity, while the methoxy group can influence charge transport properties. Ongoing research is focused on optimizing these properties to enhance device performance.

The pharmacological potential of 2-Iodo-4-isopropyl-1-methoxybenzene is another area that has garnered significant interest. Substituted benzene derivatives are often explored as leads for drug development due to their ability to interact with biological targets such as enzymes and receptors. The iodo group, being a good leaving group, can facilitate bioisosteric replacements or serve as a handle for further functionalization. Recent studies have demonstrated that analogs of this compound exhibit promising activity against certain enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development.

From an environmental perspective, understanding the fate and behavior of 2-Iodo-4-isopropyl-1-methoxybenzene in different ecosystems is crucial for assessing its safety and sustainability. Research into its degradation pathways has revealed that it undergoes both abiotic and biotic transformations under various conditions. The presence of electron-donating groups like the methoxy group can influence its susceptibility to oxidation or reduction reactions. These insights are valuable for designing safer synthetic routes and minimizing environmental impact.

In conclusion, 2-Iodo-4-isopropyl-1-methoxybenzene (CAS No: 1369897-14-2) is a versatile compound with diverse applications across multiple disciplines. Its unique structure endows it with valuable chemical properties that make it a valuable tool in organic synthesis, materials science, and pharmacology. As research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.